![molecular formula C2H7NO B1605494 Ethanamine, N-hydroxy- CAS No. 624-81-7](/img/structure/B1605494.png)
Ethanamine, N-hydroxy-
Overview
Description
Ethanamine, N-hydroxy- , also known as diethylhydroxylamine (DEHA) , is a chemical compound with the formula C₄H₁₁NO . It appears as a yellow liquid with an amine-like odor . DEHA is synthesized through the reaction of triethylamine and a peroxide , followed by purification and distillation . It serves primarily as a radical and oxygen scavenger .
Molecular Structure Analysis
DEHA’s molecular structure consists of a hydroxylamine group (–NOH) attached to a diethylamine (–N(C₂H₅)₂) moiety. The compound’s backbone comprises four carbon atoms (C₄), eleven hydrogen atoms (H₁₁), one nitrogen atom (N), and one oxygen atom (O). The IUPAC name for DEHA is N-ethyl-N-hydroxyethanamine .
Physical And Chemical Properties Analysis
Scientific Research Applications
Hepatic Cytochrome P450 Enzymes Metabolism
One study focused on the metabolism of 25I-NBOMe and 25I-NBOH, derivatives of ethanamine, N-hydroxy-, involving hepatic cytochrome P450 enzymes. The study revealed these compounds undergo various biotransformations including hydroxylation, O-demethylation, and N-dealkylation. CYP3A4 and CYP2D6 were identified as major enzymes involved in their metabolism (Nielsen et al., 2017).
Novel Hydroxy Polyamine Surfactant
Another study developed a novel hydroxy polyamine surfactant, N-(2-hydroxyethyl)-N-dodecyl-ethanediamine (NHDE), derived from ethanamine, N-hydroxy-. This surfactant demonstrated excellent performance in the flotation system of quartz and hematite, showcasing its potential in mineral processing (Wenbao Liu et al., 2019).
Synthesis of Chalcones
A series of chalcones possessing N-substituted ethanamine were synthesized for antiamoebic activity. Some compounds exhibited better activity than standard drugs, indicating potential in treating infections caused by Entamoeba histolytica (Zaidi et al., 2015).
Multifunctional Biocide
2-(Decylthio)ethanamine hydrochloride, another derivative, has been used as a multifunctional biocide in recirculating cooling water systems, demonstrating broad-spectrum activity against bacteria, fungi, and algae, and also exhibiting corrosion inhibition properties (Walter & Cooke, 1997).
Synthesis of Key Intermediates
The compound 2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethanamine is a key intermediate in the synthesis of Silodosin, a treatment for benign prostatic hyperplasia. A study proposed a novel synthetic route for this intermediate, highlighting its significance in pharmaceutical manufacturing (Luo et al., 2008).
DNA Binding and Nuclease Activity
Cu(II) complexes with ethanamine, N-hydroxy- derivatives, have been studied for DNA binding and nuclease activity. The research found that these complexes bind to DNA and demonstrate nuclease activity, indicating potential applications in cancer research and therapy (Kumar et al., 2012).
properties
IUPAC Name |
N-ethylhydroxylamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H7NO/c1-2-3-4/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDUIPQNXOQMTBF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30211460 | |
Record name | Ethanamine, N-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30211460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
61.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethanamine, N-hydroxy- | |
CAS RN |
624-81-7 | |
Record name | N-Ethylhydroxylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=624-81-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethanamine, N-hydroxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000624817 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanamine, N-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30211460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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